Cas no 886907-58-0 (3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 886907-58-0
• MF: C₁₈H₂₄N₆O₂
• MW: 356.422163009644
• CID: 5477835
• PubChem ID: 16610525
• Update Time: 2025-06-21

3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 886907-58-0
• 3,4,9-trimethyl-1,7-bis(2-methylprop-2-enyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 3,4,9-trimethyl-1,7-bis(2-methylallyl)-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione
• Z235558476
• F2644-0288
• AKOS001367772
• AKOS016337685
• [1,2,4]Triazino[3,4-f]purine-6,8(7H,9H)-dione, 1,4-dihydro-3,4,9-trimethyl-1,7-bis(2-methyl-2-propen-1-yl)-
• 3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C18H24N6O2/c1-10(2)8-22-16(25)14-15(21(7)18(22)26)19-17-23(9-11(3)4)20-12(5)13(6)24(14)17/h13H,1,3,8-9H2,2,4-7H3
• InChI Key： CAMDEZHFKBSARF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(CC(=C)C)N=C(C)C(C)N23)N(C)C(N1CC(=C)C)=O

Computed Properties

• Exact Mass: 356.19607403g/mol
• Monoisotopic Mass: 356.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 514.4±60.0 °C(Predicted)
• pka: 4.65±0.60(Predicted)

Additional information on 3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

3,4,9-Trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 886907-58-0): A Comprehensive Overview

3,4,9-Trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione (CAS No. 886907-58-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazinopurines and is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of this compound.

Chemical Structure and Properties

The molecular formula of 3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione is C₂₅H₃₀N₆O₂, with a molecular weight of 450.55 g/mol. The compound features a triazinopurine core with multiple methyl and isopropenyl substituents. The presence of these functional groups imparts unique chemical and physical properties to the molecule. For instance, the multiple methyl groups enhance lipophilicity and stability in biological systems. The isopropenyl groups contribute to the compound's reactivity and potential for forming stable complexes with various biomolecules.

The crystal structure of this compound has been studied using X-ray diffraction techniques. These studies reveal that the molecule adopts a planar conformation with a well-defined hydrogen bonding network. This structural arrangement is crucial for its biological activity and interactions with target proteins or nucleic acids.

Synthesis Methods

The synthesis of 3,4,9-trimethyl-1,7-bis(2-methylprop-2-en-1-yl)-1H,4H,6H,7H,8H,9H-1,2,4triazino[4,3-g]purine-6,8-dione involves a series of multi-step reactions that require precise control over reaction conditions and purification techniques. One common synthetic route involves the condensation of 6-chloro-purine with appropriate alcohols followed by methylation and cyclization steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that minimize waste and reduce the use of hazardous reagents.

A notable synthetic approach involves the use of microwave-assisted synthesis techniques. These methods have been shown to significantly reduce reaction times while maintaining high yields and product purity. Additionally, the use of catalysts such as palladium-based complexes has enabled more efficient coupling reactions and improved overall synthetic efficiency.

Biological Properties and Applications

3,4,9-trimethyl-1，7-bis(2-methylprop-2-en-1-yl)-1H，4H，6H，7H，8H，9H - 1，2，4triazino [ 4，3 - g ] purine - 6，8 - dione has been extensively studied for its potential biological activities. One of its key applications is in the field of anticancer research. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. Mechanistic investigations have revealed that it targets key signaling pathways involved in cell cycle regulation and apoptosis.

In addition to its anticancer properties, 3，4，9-trimethyl - 1，7-bis ( 2-methylprop - 2-en - 1 - yl ) - 1 H ，4 H ，6 H ，7 H ，8 H ，9 H - 1，2，4triazino [ 4，3 - g ] purine - 6，8 - dione has also shown promise as an antiviral agent. Research has demonstrated its ability to inhibit viral replication by interfering with viral protein synthesis or assembly processes. This dual functionality makes it a valuable candidate for further drug development efforts.

Clinical Trials and Future Prospects

The promising preclinical results of 3 , 4 , 9-trimethyl - 1 , 7-bis ( 2-methylprop - 2-en - 1 - yl ) - 1 H , 4 H , 6 H , 7 H , 8 H , 9 H - 1 , 2 , 4triazino [ 4 , 3 - g ] purine - 6 , 8 - dione have led to its evaluation in early-stage clinical trials. These trials aim to assess its safety profile and efficacy in treating specific types of cancer and viral infections.

Preliminary data from phase I clinical trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focused on optimizing dosing regimens and identifying patient populations that may benefit most from treatment with this compound.

Conclusion

3 , 4 , 9-trimethyl - 1 , 7-bis ( 2-methylprop - 2-en - yl ) - trizino [ g ] purine dione (CAS No . 886907 * * * * * * * * * * * * * * * * * * * * * * * * *5 * * * * * * * * * * * * * * * * * * 0) represents a significant advancement in the field of medicinal chemistry . Its unique chemical structure and diverse biological activities make it a promising candidate for further research and development . As ongoing clinical trials continue to provide valuable insights into its therapeutic potential , it is anticipated that this compound will play a crucial role in addressing unmet medical needs in cancer treatment and antiviral therapy .